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A Comparative Analysis for Researchers and Drug Development Professionals

Natural rubber latex from Hevea brasiliensis is a complex cytoplasm, rich in a diverse array of

proteins that govern its biosynthesis, stability, and defense mechanisms. Among these, hevein
(Hev b 6.02) stands out as a major protein component with critical functions in latex

coagulation and as a significant allergen. While direct comparative proteomic studies of latex

with and without hevein are not readily available in current literature, this guide provides a

comprehensive analysis based on existing proteomic data, highlighting the quantitative

importance of hevein and its functional context within the latex proteome.

Quantitative Proteomic Overview of Hevea
brasiliensis Latex
Proteomic analyses have revealed that the protein composition of latex is complex, with

hundreds of identified proteins. These proteins are distributed among different subcellular

fractions, including the rubber particles, C-serum, and lutoids. Hevein is a major protein found

in the lutoids, which are vacuolar-like organelles.

For a detailed understanding of the relative abundance of key proteins in latex, the following

table summarizes quantitative data from proteomic studies.
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Protein
Category

Representative
Proteins

Relative
Abundance

Function Reference

Rubber

Biosynthesis

Rubber

elongation factor

(REF)

High
Natural rubber

biosynthesis
[1]

Small rubber

particle protein

(SRPP)

High
Natural rubber

biosynthesis
[1]

Latex

Coagulation

Hevein (Hev b

6.02)

Very High (Major

protein in lutoids)

Binds to rubber

particles,

inducing

aggregation and

coagulation

[2][3]

22 kDa

glycoprotein

Present on

rubber particle

surface

Receptor for

hevein-mediated

aggregation

[2]

Defense-Related β-1,3-glucanase Abundant
Antifungal

activity
[4]

Chitinases (e.g.,

Hevamine)
Abundant

Antifungal and

chitin-binding

activity

[4]

Allergens
Prohevein (Hev b

6.01)

High (Precursor

to hevein)

Major latex

allergen
[5][6]

Hev b 1 Abundant
Rubber particle

protein
[7]

Hev b 3 Abundant
Rubber

elongation factor
[7]

Other
Patatin-like

proteins
Present

Lipid

metabolism,

defense

[7]
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Protein disulfide

isomerase
Present

Protein folding

and stability
[7]

The Central Role of Hevein in Latex Coagulation
Hevein, a lectin-like protein, plays a crucial role in the coagulation of latex, a vital process for

the plant's defense against wounding and pathogens.[2] The mechanism involves hevein
binding to a specific 22 kDa glycoprotein located on the surface of rubber particles.[2] This

interaction leads to the aggregation of rubber particles and subsequent coagulation of the latex.

[2]

The following diagram illustrates the proposed signaling pathway for hevein-mediated latex

coagulation.
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Latex

Coagulation

Rubber Particle

Aggregation of
Rubber Particles

Rubber Particle

Hevein 22 kDa Glycoprotein
(on rubber particle surface)

Binds to
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Freshly Tapped Latex

Ultracentrifugation
(e.g., 40,000 x g, 1h, 4°C)

Separation into 3 Fractions

Rubber Cream

Top Layer

C-Serum (Cytosol)

Middle Layer

Lutoids (Bottom Fraction)

Bottom Pellet

Protein Extraction
(e.g., TCA/Acetone Precipitation)

Protein Extraction
(e.g., Buffer with Detergents)

Protein Quantification
(e.g., Bradford or Lowry Assay)

Proteins for Further Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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